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Compound of Interest

Compound Name: 4-Hydroxy-3-methylbenzoic acid

Cat. No.: B1219566 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of 4-hydroxy-3-
methylbenzoic acid solutions in dimethyl sulfoxide (DMSO). It includes information on

solubility, preparation of stock solutions, storage recommendations, and safety precautions.

Introduction
4-hydroxy-3-methylbenzoic acid is a phenolic compound of interest in various research

fields. Accurate and consistent preparation of its solutions is crucial for reliable experimental

results. Dimethyl sulfoxide (DMSO) is a common solvent for this compound due to its high

dissolving capacity. This protocol outlines the standardized procedure for dissolving 4-
hydroxy-3-methylbenzoic acid in DMSO.

Materials and Equipment
4-hydroxy-3-methylbenzoic acid (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Ultrasonic bath

Warming device (e.g., water bath or incubator) set to 37°C
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Sterile, amber vials for storage

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Quantitative Data Summary
The solubility of 4-hydroxy-3-methylbenzoic acid in DMSO can vary based on the purity of

the compound and the quality of the solvent. The following table summarizes reported solubility

data. It is recommended to use fresh, anhydrous DMSO as moisture can decrease solubility[1].

Parameter Value Source

Solubility in DMSO 100 mg/mL (657.25 mM) [2][3]

30 mg/mL (197.17 mM) [1]

Molecular Weight 152.15 g/mol [1]

Storage (in DMSO) -20°C for up to 1 month [2][3]

-80°C for up to 6 months [2][3]

Experimental Protocol
This protocol describes the preparation of a 100 mg/mL stock solution. Adjustments can be

made based on the desired final concentration.

4.1. Preparation of Stock Solution

Weighing: Accurately weigh the desired amount of 4-hydroxy-3-methylbenzoic acid in a

suitable container.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the target

concentration. For a 100 mg/mL solution, add 1 mL of DMSO for every 100 mg of the

compound.

Initial Mixing: Briefly vortex the mixture to suspend the solid.
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Assisted Dissolution: To facilitate complete dissolution, especially at higher concentrations,

the following steps are recommended[2]:

Warm the solution to 37°C.

Place the vial in an ultrasonic bath and sonicate until the solid is fully dissolved. Visually

inspect the solution to ensure no particulate matter remains.

Final Mixing: Vortex the solution again to ensure homogeneity.

4.2. Storage and Handling

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile, amber

vials.

Storage Conditions: Store the aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months)[2][3].

Thawing: When ready to use, thaw the aliquot at room temperature or in a 37°C water bath.

Ensure the solution is at room temperature and vortexed briefly before use.

Safety Precautions
It is essential to handle both 4-hydroxy-3-methylbenzoic acid and DMSO with care. Always

work in a well-ventilated area and wear appropriate personal protective equipment (PPE),

including safety goggles, chemical-resistant gloves, and a lab coat[4][5].

4-hydroxy-3-methylbenzoic acid: May cause skin, eye, and respiratory irritation[5][6]. Avoid

inhalation of dust and direct contact with skin and eyes[4][5]. In case of contact, rinse the

affected area thoroughly with water[4][5].

DMSO: Can enhance the absorption of other chemicals through the skin. Handle with

caution.

Refer to the Safety Data Sheets (SDS) for both 4-hydroxy-3-methylbenzoic acid and DMSO

for comprehensive safety information[4][5][6][7].
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Visualization
Experimental Workflow for Dissolving 4-hydroxy-3-methylbenzoic acid in DMSO
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Caption: Workflow for dissolving 4-hydroxy-3-methylbenzoic acid in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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